Cas no 56782-29-7 (4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol)

• Product Name: 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol
• CAS No: 56782-29-7
• MF: C₁₈H₂₉N₅O₈S
• MW: 475.516563177109
• CID: 372034
• PubChem ID: 194025
• Update Time: 2025-04-19

4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

• SILIBININ-N-METHYLGLUCAMINE
• sulfalene meglumine
• (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol
• 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide
• 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• Sulfapyridazine meglumine
• 4-Amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide compound with (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol (1:1)
• DTXSID40972232
• 56782-29-7
• 4-Amino-N-(6-methoxypyridazin-3-yl)benzene-1-sulfonamide--1-deoxy-1-(methylamino)hexitol (1/1)
• 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol

• Inchi： 1S/C11H12N4O3S.C7H17NO5/c1-18-11-7-6-10(13-14-11)15-19(16,17)9-4-2-8(12)3-5-9;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-7H,12H2,1H3,(H,13,15);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• InChI Key： XJVLMMKEXQKOFU-WZTVWXICSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1=CC=C(N=N1)OC)(=O)=O.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 475.17368407g/mol
• Monoisotopic Mass: 475.17368407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų